Cas no 37663-44-8 (3H-Spiro[isobenzofuran-1,4'-piperidine] hydrochloride)
3H-Spiro[isobenzofuran-1,4'-piperidine] hydrochloride is a heterocyclic organic compound featuring a spirocyclic core structure combining isobenzofuran and piperidine moieties. Its rigid spiro architecture enhances conformational stability, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The hydrochloride salt form improves solubility and handling properties. This compound is particularly useful in the synthesis of bioactive molecules, serving as a versatile scaffold for drug discovery, especially in CNS-targeted therapies. Its structural uniqueness allows for precise modifications, facilitating the development of novel pharmacophores. High purity and well-defined characterization ensure reproducibility in research applications. Suitable for use in small-molecule libraries and lead optimization studies.
![3H-Spiro[isobenzofuran-1,4'-piperidine] hydrochloride structure](https://ossimg.kuujia.com/scimg/38000/37663-44-8x500.png)
37663-44-8 structure
Product Name:3H-Spiro[isobenzofuran-1,4'-piperidine] hydrochloride
CAS No:37663-44-8
MF:C12H16ClNO
MW:225.714542388916
MDL:MFCD02179146
CID:890731
PubChem ID:22509330
Update Time:2025-05-28
3H-Spiro[isobenzofuran-1,4'-piperidine] hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3H-Spiro[isobenzofuran-1,4'-piperidine] hydrochloride
- Spiro[isobenzofuran-1(3H),4´-piperidine] Hydrochloride
- 4-Spiro-[1-phthalan]piperidine hydrochloride
- 4-Spiro-[1-phthalan]piperidine, HCl
- spiro[1H-2-benzofuran-3,4'-piperidine],hydrochloride
- Spiro[isobenzofuran-1(3H),4'-piperidine] Hydrochloride
- 3H-Spiro[isobenzofuran-1,4’-piperidine] Hydrochloride
- 1,3-Dihydrospiro[isobenzofuran-1,4'-piperidine] hydrochloride
- Spiro[phthalan-1,4'-piperidine] hydrochloride
- 3H-spiro[2-benzofuran-1,4'-piperidine] hydrochloride
- Spiro[isobenzofuran-1(3H),4'-piperidine], hydrochloride
- 3H-Spiro(isobenzofuran-1,4-piperidine)HCl
- 3H-SPIRO[ISOBENZOFURAN-1,4'-PIPERIDINE] HCL
- 3H-SPIRO(isobenzofuran-1,4-piperidine)hydrochloride
- 3h-spiro[isobenzofuran-1,4'-piperidine]hydrochloride
- SFQFBDOOIIHNMY-UHFFFAOYSA-N
- J-512598
- 3H-Spiro[isobenzofuran-1 pound not4 inverted exclamation mark -piperidine] Hydrochloride
- BP-10078
- CS-W002898
- SY023426
- AR2402
- EN300-105669
- SCHEMBL78480
- SS-3860
- 3H-Spiro[isobenzofuran-1,4 inverted exclamation mark -piperidine] Hydrochloride
- 37663-44-8
- F2167-3576
- 3H-Spiro[2-benzofuran-1,4'-piperidine]--hydrogen chloride (1/1)
- spiro[isobenzofuran-1(3H), 4'-piperidine] hydrochloride
- AC-31919
- AKOS005073870
- DTXSID40626389
- spiro[1H-2-benzofuran-3,4'-piperidine];hydrochloride
- MFCD02179146
-
- MDL： MFCD02179146
- Inchi： 1S/C12H15NO.ClH/c1-2-4-11-10(3-1)9-14-12(11)5-7-13-8-6-12;/h1-4,13H,5-9H2;1H
- InChI Key： SFQFBDOOIIHNMY-UHFFFAOYSA-N
- SMILES： Cl.O1CC2C=CC=CC=2C21CCNCC2
Computed Properties
- Exact Mass: 225.09200
- Monoisotopic Mass: 225.092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 210
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 21.26000
- LogP: 2.92630
- Vapor Pressure: No data available
3H-Spiro[isobenzofuran-1,4'-piperidine] hydrochloride Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P280;P305+P351+P338
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：Room temperature
3H-Spiro[isobenzofuran-1,4'-piperidine] hydrochloride Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3H-Spiro[isobenzofuran-1,4'-piperidine] hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 080283-1g |
3H-Spiro(isobenzofuran-1,4-piperidine)hydrochloride |
37663-44-8 | 95% | 1g |
￡103.00 | 2022-03-01 | |
| Fluorochem | 080283-5g |
3H-Spiro(isobenzofuran-1,4-piperidine)hydrochloride |
37663-44-8 | 95% | 5g |
￡306.00 | 2022-03-01 | |
| Chemenu | CM139566-1g |
3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride |
37663-44-8 | 95% | 1g |
$122 | 2021-08-05 | |
| Chemenu | CM139566-5g |
3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride |
37663-44-8 | 95% | 5g |
$337 | 2021-08-05 | |
| Chemenu | CM139566-10g |
3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride |
37663-44-8 | 95% | 10g |
$505 | 2021-08-05 | |
| Ambeed | A167510-250mg |
3H-Spiro[isobenzofuran-1,4'-piperidine] hydrochloride |
37663-44-8 | 95% | 250mg |
$35.0 | 2025-03-04 | |
| Ambeed | A167510-1g |
3H-Spiro[isobenzofuran-1,4'-piperidine] hydrochloride |
37663-44-8 | 95% | 1g |
$49.0 | 2025-03-04 | |
| Ambeed | A167510-5g |
3H-Spiro[isobenzofuran-1,4'-piperidine] hydrochloride |
37663-44-8 | 95% | 5g |
$241.0 | 2025-03-04 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY023426-0.25g |
3H-Spiro[isobenzofuran-1,4’-piperidine] Hydrochloride |
37663-44-8 | >95% | 0.25g |
¥121.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY023426-1g |
3H-Spiro[isobenzofuran-1,4’-piperidine] Hydrochloride |
37663-44-8 | >95% | 1g |
¥315.00 | 2025-04-15 |
3H-Spiro[isobenzofuran-1,4'-piperidine] hydrochloride Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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